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Compound of Interest

Compound Name: Fluorescein hydrazide

Cat. No.: B011621 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Fluorescein hydrazide is a fluorescent probe widely utilized in biomedical research for the

detection and quantification of various analytes, most notably protein carbonyls (a marker of

oxidative stress) and certain metal ions. Its utility stems from the reactive hydrazide group,

which can covalently bind to aldehydes and ketones, and its inherent fluorescence, which

allows for sensitive detection. This technical guide provides an in-depth overview of the safety,

handling, and experimental applications of fluorescein hydrazide powder, with a focus on

providing practical information for laboratory personnel.

Safety and Handling
While a specific Safety Data Sheet (SDS) for fluorescein hydrazide is not readily available,

the safety profile of its parent compound, fluorescein, provides a strong basis for safe handling

procedures. As with any chemical powder, caution should be exercised to minimize exposure.

Hazard Identification
Based on the data for fluorescein, the primary hazards associated with fluorescein hydrazide
powder are:

Eye Irritation: May cause serious eye irritation.[1]
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Skin Irritation: May cause mild skin irritation.

Respiratory Tract Irritation: Inhalation of dust may cause respiratory tract irritation.

Personal Protective Equipment (PPE)
To ensure safe handling of fluorescein hydrazide powder, the following personal protective

equipment should be worn:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile or latex).

Respiratory Protection: A NIOSH-approved respirator is recommended when handling large

quantities or when adequate ventilation is not available to minimize dust inhalation.

Protective Clothing: A laboratory coat or other protective clothing to prevent skin contact.

Handling and Storage
Handling:

Work in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation

of the powder.

Avoid generating dust.

Ground all equipment when handling large quantities of powder to prevent static electricity

buildup.

Wash hands thoroughly after handling.

Storage:

Store in a tightly sealed container in a cool, dry, and dark place.[2]

Protect from light and moisture.

Store away from strong oxidizing agents.
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First Aid Measures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Get medical attention.

Skin Contact: Wash off with soap and plenty of water. Remove contaminated clothing. Get

medical attention if irritation develops.

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is

difficult, give oxygen. Get medical attention.

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Get medical attention.

Physical and Chemical Properties
Property Value Reference

Chemical Formula C₂₀H₁₄N₂O₄ [2]

Molecular Weight 346.34 g/mol [2]

Appearance
Orange to red-orange

crystalline powder

Excitation Maximum (λex) ~495 nm [3]

Emission Maximum (λem) ~515 nm [3]

Solubility Soluble in DMSO and DMF [2]

Toxicological Information
Disclaimer: Specific quantitative toxicological data for fluorescein hydrazide, such as an

LD50, is not readily available in the reviewed literature. The following data is for the parent

compound, fluorescein, and should be used as a guideline only. The toxicological properties of

fluorescein hydrazide may differ.
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Metric Value Species Route Reference

LD50 (Oral) 6721 mg/kg Rat Oral

Eye Irritation
Causes serious

eye irritation
[1]

Skin Irritation
May cause mild

skin irritation

Sensitization

Allergic reactions

are rare but have

been reported

with intravenous

use of

fluorescein.[4][5]

Experimental Protocols
Fluorescein hydrazide is a versatile reagent for fluorescently labeling molecules containing

aldehyde or ketone groups.

Detection of Protein Carbonyls
This protocol outlines the general steps for detecting carbonylated proteins, a marker of

oxidative stress, using fluorescein hydrazide.

Materials:

Protein sample

Fluorescein hydrazide solution (e.g., 10 mM in DMSO)

Phosphate buffered saline (PBS)

Trichloroacetic acid (TCA)

Acetone
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SDS-PAGE equipment

Fluorescence imager

Procedure:

Sample Preparation: Prepare protein extracts from cells or tissues of interest. Determine the

protein concentration using a standard assay (e.g., BCA or Bradford).

Derivatization:

To your protein sample, add fluorescein hydrazide to a final concentration of 1-10 mM.

Incubate the reaction mixture in the dark at room temperature for 1-2 hours.

Protein Precipitation:

Precipitate the protein by adding an equal volume of cold 20% (w/v) TCA.

Incubate on ice for 15 minutes.

Centrifuge at 10,000 x g for 10 minutes at 4°C to pellet the protein.

Washing:

Discard the supernatant.

Wash the protein pellet with 1 mL of cold acetone to remove excess, unreacted

fluorescein hydrazide.

Vortex briefly and centrifuge at 10,000 x g for 5 minutes at 4°C.

Repeat the wash step 2-3 times.

Resuspension:

After the final wash, air-dry the pellet to remove any residual acetone.

Resuspend the protein pellet in a suitable buffer (e.g., SDS-PAGE sample buffer).
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Analysis:

Separate the labeled proteins by SDS-PAGE.

Visualize the fluorescently labeled protein bands using a fluorescence imager with

appropriate excitation and emission filters (e.g., Ex/Em ~495/515 nm).

Detection of Mercury (II) Ions
Fluorescein hydrazide can act as a "turn-on" fluorescent sensor for certain metal ions, such

as Hg²⁺.[6][7][8] The binding of the metal ion opens the non-fluorescent spirolactam ring of the

molecule, leading to a significant increase in fluorescence.

Materials:

Fluorescein hydrazide stock solution (e.g., 1 mM in ethanol or DMSO).

Aqueous buffer solution (e.g., HEPES or Tris buffer, pH 7-8).[6][7][8]

Water samples or other solutions to be tested for Hg²⁺.

Fluorometer.

Procedure:

Preparation of the Sensor Solution: Dilute the fluorescein hydrazide stock solution in the

aqueous buffer to a final concentration in the low micromolar range (e.g., 1-10 µM).

Measurement:

To a cuvette containing the diluted fluorescein hydrazide solution, add a known volume

of the sample to be tested.

Mix gently and allow the reaction to proceed for a few minutes.

Fluorescence Reading:

Measure the fluorescence intensity using a fluorometer with excitation set to ~495 nm and

emission scanned from ~510 nm to 600 nm.
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A significant increase in fluorescence intensity at ~515 nm indicates the presence of Hg²⁺.

Quantification (Optional): To quantify the concentration of Hg²⁺, a calibration curve can be

generated by measuring the fluorescence intensity of the sensor solution in the presence of

known concentrations of a standard Hg²⁺ solution.

Visualizations
Experimental Workflow for Protein Carbonyl Detection

Sample Preparation Derivatization Purification Analysis

Protein Extraction Protein Concentration
Measurement Add Fluorescein Hydrazide Incubate in Dark TCA Precipitation Acetone Wash

(remove excess dye) Resuspend Pellet SDS-PAGE Fluorescence Imaging
(Ex/Em ~495/515 nm)

Click to download full resolution via product page

Caption: Workflow for detecting carbonylated proteins using fluorescein hydrazide.

Mechanism of "Turn-On" Fluorescence for Metal Ion
Detection
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Detection of Metal Ions (e.g., Hg²⁺)

Observation

Fluorescein Hydrazide
(Non-fluorescent Spirolactam Form)

+
Hg²⁺

Low/No Fluorescence

Fluorescein Hydrazide-Hg²⁺ Complex
(Fluorescent Open Form)

Strong Fluorescence

Click to download full resolution via product page

Caption: "Turn-on" fluorescence mechanism of fluorescein hydrazide with metal ions.

Reaction of Fluorescein Hydrazide with Aldehydes and
Ketones

Fluorescein Hydrazide (R-NHNH₂) Aldehyde/Ketone (R'-C=O) Fluorescent Hydrazone
(R-N-N=C-R')

 Covalent Bond Formation 
+ H₂O

Click to download full resolution via product page

Caption: Reaction of fluorescein hydrazide with a carbonyl group to form a fluorescent

hydrazone.

Conclusion
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Fluorescein hydrazide is a valuable tool for researchers in various fields. By adhering to the

safety precautions outlined in this guide, which are based on the well-documented properties of

fluorescein, laboratory personnel can handle this compound safely. The provided experimental

protocols offer a starting point for the application of fluorescein hydrazide in detecting protein

carbonylation and metal ions. As with any chemical reagent, it is crucial for researchers to

consult relevant literature and optimize protocols for their specific experimental needs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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